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Compound of Interest

Compound Name:
2-[Bis(2-

chloroethyl)amino]acetaldehyde

Cat. No.: B034328 Get Quote

CAS Number: 102585-22-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-[Bis(2-
chloroethyl)amino]acetaldehyde, a reactive bifunctional alkylating agent. Drawing from

available chemical and biological data, this document outlines its properties, synthesis,

proposed mechanism of action, and relevant experimental protocols to support further research

and development.

Chemical and Physical Properties
2-[Bis(2-chloroethyl)amino]acetaldehyde is a nitrogen mustard derivative with the molecular

formula C6H11Cl2NO. Nitrogen mustards are a class of cytotoxic compounds known for their

ability to alkylate DNA, a property that has been harnessed for anticancer therapies.
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Property Value Source

CAS Number 102585-22-8 Multiple Sources

Molecular Formula C6H11Cl2NO [1][2]

Molecular Weight 184.06 g/mol [1][2]

Appearance Not specified N/A

Boiling Point 168.4°C at 760 mmHg [2]

Flash Point 55.7°C [2]

Density 1.188 g/cm³ [2]

Vapor Pressure 1.62 mmHg at 25°C [2]

Refractive Index 1.472 [2]

LogP 0.96490 [2]

Synthesis of 2-[Bis(2-
chloroethyl)amino]acetaldehyde
The synthesis of 2-[Bis(2-chloroethyl)amino]acetaldehyde can be achieved through two

primary routes:

1. Direct Alkylation of Bis(2-chloroethyl)amine: This method involves the reaction of bis(2-

chloroethyl)amine with a suitable two-carbon electrophile, such as chloroacetaldehyde. The

reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the

generated acid.

2. Oxidation of 2-[Bis(2-chloroethyl)amino]ethanol: An alternative approach involves the

oxidation of the corresponding alcohol precursor, 2-[Bis(2-chloroethyl)amino]ethanol. Mild

oxidizing agents are employed to prevent over-oxidation to the carboxylic acid.
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Parameter Direct Alkylation Oxidation of Alcohol

Starting Materials
Bis(2-chloroethyl)amine,

Chloroacetaldehyde

2-[Bis(2-

chloroethyl)amino]ethanol

Key Reagents
Non-nucleophilic base (e.g.,

triethylamine)

Mild oxidizing agent (e.g.,

PCC, Swern oxidation

reagents)

Typical Solvents
Dichloromethane (DCM),

Tetrahydrofuran (THF)
Dichloromethane (DCM)

Reaction Conditions Low temperature (e.g., 0-5°C)

Varies with oxidizing agent

(e.g., room temperature for

PCC, low temperature for

Swern)

Proposed Mechanism of Action and Signaling
Pathway
As a nitrogen mustard, 2-[Bis(2-chloroethyl)amino]acetaldehyde is proposed to exert its

cytotoxic effects primarily through the alkylation of DNA.[3] The two chloroethyl groups allow for

the formation of highly reactive aziridinium ions, which can then react with nucleophilic sites on

DNA bases, particularly the N7 position of guanine.

This bifunctional alkylation can lead to the formation of interstrand and intrastrand cross-links in

the DNA double helix. These cross-links disrupt critical cellular processes such as DNA

replication and transcription, ultimately triggering cell cycle arrest and apoptosis (programmed

cell death).[3]

2-[Bis(2-chloroethyl)amino]
acetaldehyde Cellular Uptake Formation of

Aziridinium Ion DNA Alkylation DNA Cross-links
(Inter/Intrastrand)

Replication &
Transcription Block Cell Cycle Arrest Apoptosis
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Caption: Proposed mechanism of 2-[Bis(2-chloroethyl)amino]acetaldehyde cytotoxicity.
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Experimental Protocols
Detailed experimental protocols for 2-[Bis(2-chloroethyl)amino]acetaldehyde are not

extensively published. However, based on its chemical class, the following general

methodologies are applicable.

In Vitro Cytotoxicity Assay
This protocol outlines a general procedure to assess the cytotoxic effects of the compound on

cancer cell lines.

Preparation Experiment

Analysis

1. Culture Cancer
Cell Line

2. Prepare Stock Solution
of Compound

3. Seed Cells in
96-well Plates

4. Treat Cells with Serial
Dilutions of Compound

5. Incubate for
48-72 hours

6. Perform MTT or
Similar Viability Assay

7. Measure Absorbance

8. Calculate IC50 Value
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Caption: General workflow for an in vitro cytotoxicity assay.

Methodology:

Cell Culture: Maintain a selected cancer cell line (e.g., HeLa, MCF-7) in appropriate culture

medium supplemented with fetal bovine serum and antibiotics.

Compound Preparation: Prepare a stock solution of 2-[Bis(2-
chloroethyl)amino]acetaldehyde in a suitable solvent (e.g., DMSO) and make serial

dilutions.

Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to

adhere overnight.

Treatment: Replace the medium with fresh medium containing various concentrations of the

compound. Include a vehicle control (solvent only).

Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

Viability Assay: Assess cell viability using a colorimetric assay such as the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This involves incubating the

cells with MTT solution, followed by solubilization of the formazan crystals.

Data Acquisition: Measure the absorbance of the wells at the appropriate wavelength using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the half-maximal inhibitory concentration (IC50) value.

Analytical Methods for Nitrogen Mustards
The analysis of reactive nitrogen mustards like 2-[Bis(2-chloroethyl)amino]acetaldehyde
often requires derivatization to form stable products suitable for chromatographic analysis.

High-Performance Liquid Chromatography (HPLC):
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Principle: Separation of the derivatized compound from other components in a sample based

on its interaction with a stationary phase.

Derivatization: A common derivatizing agent for nitrogen mustards is diethyldithiocarbamic

acid (DDTC).[4]

Detection: UV detection is typically used for the resulting stable derivative.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

Principle: Provides high sensitivity and selectivity for the detection and quantification of the

compound and its metabolites.

Method: Can be used for the analysis of both the parent compound and its hydrolysis

products.[5][6]

Advantages: Offers structural information and can be used to analyze complex biological

matrices.

Biological Activity and Toxicological Information
Anticancer Activity: A study has indicated that 2-[Bis(2-chloroethyl)amino]acetaldehyde is

active as an anti-cancer agent in rodents.

Tumorigenic Effects: The same study also observed tumorigenic effects in rats at a dose of 3

mg/kg.

Cytotoxicity: The aldehyde group in the molecule may also contribute to its cytotoxicity, as

aldehydes are known to form adducts with proteins and DNA.[7][8]

Conclusion
2-[Bis(2-chloroethyl)amino]acetaldehyde is a reactive nitrogen mustard with potential

applications in cancer research. Its cytotoxicity is likely mediated through DNA alkylation,

leading to cell cycle arrest and apoptosis. Further investigation into its specific interactions with

cellular signaling pathways and its efficacy in various cancer models is warranted. The

experimental frameworks provided in this guide offer a starting point for researchers to explore

the therapeutic potential of this compound.
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Disclaimer: 2-[Bis(2-chloroethyl)amino]acetaldehyde is a research chemical and should be

handled with appropriate safety precautions by trained professionals in a laboratory setting.

This document is intended for informational purposes only and does not constitute medical

advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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